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Cat. No.: B029142

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-octylphenol (CAS No. 140-66-9) is an organic compound classified as an alkylphenol.
Structurally, it consists of a phenol ring substituted with a tert-octyl group at the para (4)
position.[1] This bulky, branched alkyl group significantly influences its physical and chemical
properties, rendering it soluble in organic solvents while having low solubility in water.[2][3] It
appears as a white to slightly yellow crystalline or waxy solid at room temperature.[1][2] 4-tert-
octylphenol is primarily used as an intermediate in the manufacturing of surfactants, resins,
printing inks, and various other industrial products. Due to its widespread use and potential as
an endocrine disruptor, a thorough understanding of its physicochemical properties is crucial
for risk assessment, environmental fate modeling, and in the context of drug development and

toxicology studies.

Core Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-tert-octylphenol,
compiled from various sources.
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Property Value Reference(s)
4-(1,1,3,3-

IUPAC Name
tetramethylbutyl)phenol

CAS Number 140-66-9

Molecular Formula C14H220

Molecular Weight 206.32 g/mol

White or slightly yellow
Appearance crystalline solid; waxy solid;
white powder

Melting Point 79-85°C

277 - 283 °C (at 760 mmHQg);

Boiling Point
175 °C (at 30 mmHg)

Water Solubility 7 - 19 mg/L (at 20-22 °C)

0.21 Pa (at 20 °C); 4.78 x 10~4

Vapor Pressure
mmHg (at 25 °C)

Octanol-Water Partition

- 3.7-5.28
Coefficient (log Kow)
Density 0.916 - 0.95 g/cm3
pKa 10.15 (Predicted)

Experimental Protocols for Physicochemical
Property Determination

The determination of physicochemical properties for regulatory and scientific purposes typically
follows standardized methodologies, such as the OECD Guidelines for the Testing of
Chemicals. These protocols ensure data consistency and reliability.

Melting Point /| Melting Range (OECD Guideline 102)
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This guideline describes several methods for determining the melting point of a substance,
which is the temperature at which the phase transition from solid to liquid occurs at
atmospheric pressure.

Methodology: Commonly used methods include the capillary method, hot-stage apparatus (like
a Kofler hot bar or melting point microscope), and thermal analysis techniques such as
Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA).

o Capillary Method: A small amount of the finely powdered substance is packed into a capillary
tube. The tube is heated in a controlled liquid bath or metal block alongside a calibrated
thermometer. The temperatures at which melting begins and is complete are recorded as the
melting range.

« Differential Scanning Calorimetry (DSC): This technique measures the difference in heat flow
between the sample and a reference as a function of temperature. The melting point is
identified as the peak of the endothermic transition on the resulting thermogram.
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Caption: Workflow for Melting Point Determination via Capillary Method (OECD 102).
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Boiling Point (OECD Guideline 103)

The boiling point is the temperature at which a substance's vapor pressure equals the

surrounding atmospheric pressure.

Methodology: Methods vary from simple distillation to advanced thermal analysis. The choice
depends on the substance's properties and the required precision.

o Dynamic Method: The substance is heated, and the boiling temperature is measured at
various applied pressures. The vapor pressure curve is plotted, and the boiling point at
standard atmospheric pressure (101.325 kPa) is determined by interpolation.

o Ebulliometer Method: An ebulliometer is used to measure the boiling temperature with high
precision by ensuring equilibrium between the liquid and vapor phases.

o DSC/DTA: Similar to melting point determination, thermal analysis can be used to identify the

onset of the boiling endotherm.
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Apparatus Setup (Dynamic Method) Measurement
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Caption: Workflow for Boiling Point Determination via Dynamic Method (OECD 103).
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Water Solubility (OECD Guideline 105)

This guideline details methods to determine the saturation mass concentration of a substance
in water at a given temperature.

Methodology: For substances with low solubility like 4-tert-octylphenol, the Flask Method is
appropriate.

o Equilibration: An excess amount of the test substance is added to a suitable volume of water
in a vessel. The mixture is agitated at a constant temperature (e.g., 20 °C) for a sufficient
time to reach equilibrium (typically 24-48 hours).

o Phase Separation: The saturated solution is separated from the undissolved solid, usually by
centrifugation or filtration, ensuring that the temperature remains constant.

o Concentration Analysis: The concentration of 4-tert-octylphenol in the clear aqueous phase
is determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography (GC).
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Sample Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029142#physicochemical-properties-of-4-tert-
octylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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